Cas no 1142211-53-7 ([[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid)

• Product Name: [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid
• CAS No: 1142211-53-7
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• MDL: MFCD12027692
• CID: 4681229
• Update Time: 2025-10-30

[[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid
• ({2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}(phenyl)amino)acetic acid
• [{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}(phenyl)amino]acetic acid
• STK505060
• [[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl](phenyl)amino]acetic acid

• MDL： MFCD12027692
• Inchi： 1S/C18H21N5O3/c24-16(13-23(14-17(25)26)15-5-2-1-3-6-15)21-9-11-22(12-10-21)18-19-7-4-8-20-18/h1-8H,9-14H2,(H,25,26)
• InChI Key： KGDFXDVEVNIFPX-UHFFFAOYSA-N
• SMILES： O=C(CN(C1C=CC=CC=1)CC(=O)O)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• Topological Polar Surface Area: 89.9

Additional information on [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid

Introduction to [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid (CAS No. 1142211-53-7)

[[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid (CAS No. 1142211-53-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and pyrimidine, two important scaffolds in drug discovery. The unique structure of this compound offers a range of potential therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular formula of [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid is C₁₈H₂₀N₄O₃, and its molecular weight is approximately 348.37 g/mol. The compound features a central piperazine ring linked to a pyrimidine moiety, with an additional phenylamino group and an acetic acid functional group. This structural arrangement confers the molecule with specific chemical properties that make it an attractive candidate for various biological studies.

In recent years, the pharmacological properties of [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid have been extensively investigated. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancers. The mechanism of action is believed to involve the inhibition of specific kinases, which are key enzymes in cell signaling pathways that regulate cell growth and division.

Beyond its anticancer properties, [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid has also shown promise in the treatment of neurological disorders. Studies have demonstrated that the compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation may have therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease.

The synthesis of [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid typically involves a multi-step process that includes the formation of the piperazine ring, the introduction of the pyrimidine moiety, and the attachment of the phenylamino and acetic acid groups. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In preclinical studies, [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid has demonstrated favorable pharmacokinetic properties. It exhibits good solubility in aqueous solutions, which facilitates its absorption and distribution in biological systems. Additionally, the compound shows low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

The potential applications of [[2-Oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]-(phenyl)amino]acetic acid extend beyond its direct therapeutic uses. The compound can serve as a valuable tool in basic research to investigate the mechanisms underlying various diseases. For example, its ability to modulate kinase activity can provide insights into the signaling pathways involved in cancer progression and neurodegenerative disorders.

In conclusion, [[2-Oxo-2-(4-pyrimidin-2-yipiperazin-l-yiethyl)-(phenyi)aminoiacetic acid] (CAS No. 1142211-53-7) is a promising compound with a diverse range of potential applications in both therapeutic and research settings. Its unique chemical structure and pharmacological properties make it an important focus for ongoing studies in medicinal chemistry and drug discovery. As research continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge.